N-(3-acetamidophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C24H26N4O4/c1-4-27(5-2)22(30)15-28-14-20(19-11-6-7-12-21(19)28)23(31)24(32)26-18-10-8-9-17(13-18)25-16(3)29/h6-14H,4-5,15H2,1-3H3,(H,25,29)(H,26,32)
• InChI Key: VIFHZSJOHGGVRH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NC3=CC=CC(=C3)NC(=O)C
• Molecular Formula: C24H26N4O4
• Molecular Weight: 434.5 g/mol

Description

The compound "N-(3-acetamidophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide" represents a class of synthetic molecules with potential antimicrobial properties. These molecules are of interest due to their complex molecular structure and potential biological activities.

Synthesis Analysis

The synthesis of similar compounds involves the ring-opening of N-acetylisatines with indole-bearing hydrazides to afford respective glyoxylamides, as demonstrated in the synthesis of certain N-(2-{2-(1H-Indol-2-ylcarbonyl)hydrazinylacetyl}phenyl)acetamides and N-[2-(2-{2-(acetylamino)phenylacetyl}hydrazinyl)-2-oxoethyl]-1H-indole-2-carboxamides. These processes highlight the complexity of synthesizing compounds with multiple functional groups and heterocyclic components (Almutairi et al., 2018).

Scientific Research Applications

Antimicrobial Agents

N-(3-acetamidophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide and similar compounds have shown promising results as antimicrobial agents. They have been synthesized and characterized using various analytical tools, demonstrating effectiveness against Gram-positive and Gram-negative bacteria, as well as certain fungal strains. Molecular docking studies suggest the possible binding mode of these compounds to their target proteins (Almutairi et al., 2018).

Cannabinoid Receptor Ligands

These compounds have also been explored in the context of cannabinoid receptors. Specifically, fluorinated derivatives have been identified as potent and selective CB2 ligands, indicating potential applications in the field of cannabinoid research (Moldovan et al., 2017).

Anti-Inflammatory Drugs

Additionally, indole acetamide derivatives have been synthesized and investigated for their anti-inflammatory properties. Studies involving molecular docking, geometrical optimization, and interaction energy analyses have confirmed the anti-inflammatory activity of these compounds, making them potential candidates for new anti-inflammatory drugs (Al-Ostoot et al., 2020).

Antifungal Agents

Furthermore, certain indolin-1-yl-N-aryl acetamide derivatives have shown significant antibacterial and antifungal activities, suggesting their potential as broad-spectrum antifungal agents. These compounds have been evaluated against various pathogenic microorganisms, displaying promising results (Debnath & Ganguly, 2015).

Antioxidant Properties

Finally, N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives have been synthesized and evaluated for their antioxidant activity. These compounds have exhibited considerable antioxidant activity in various tests, highlighting their potential as new antioxidant agents (Gopi & Dhanaraju, 2020).